Cas no 896368-18-6 (N'-(3-nitrophenyl)-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)ethanediamide)

• Product Name: N'-(3-nitrophenyl)-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)ethanediamide
• CAS No: 896368-18-6
• MF: C₂₀H₁₅F₃N₄O₄S
• MW: 464.417713403702
• CID: 5479286
• Update Time: 2025-10-22

N'-(3-nitrophenyl)-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(3-nitrophenyl)-N2-[2-[2-[4-(trifluoromethyl)phenyl]-4-thiazolyl]ethyl]-
• N'-(3-nitrophenyl)-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)ethanediamide

• Inchi： 1S/C20H15F3N4O4S/c21-20(22,23)13-6-4-12(5-7-13)19-26-15(11-32-19)8-9-24-17(28)18(29)25-14-2-1-3-16(10-14)27(30)31/h1-7,10-11H,8-9H2,(H,24,28)(H,25,29)
• InChI Key： WKYSISDSGPJFQM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC([N+]([O-])=O)=C1)(=O)C(NCCC1=CSC(C2=CC=C(C(F)(F)F)C=C2)=N1)=O

Additional information on N'-(3-nitrophenyl)-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)ethanediamide

Comprehensive Analysis of N'-(3-nitrophenyl)-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)ethanediamide (CAS No. 896368-18-6)

The compound N'-(3-nitrophenyl)-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)ethanediamide (CAS No. 896368-18-6) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,3-thiazole core and trifluoromethylphenyl moiety, has drawn attention for its potential applications in drug discovery and material science. This article delves into its properties, synthesis, and emerging applications, addressing common queries from researchers and industry professionals.

One of the most searched questions about this compound revolves around its synthetic pathway. The synthesis typically involves multi-step reactions, starting with the condensation of 4-(trifluoromethyl)phenyl derivatives with thioamides to form the 1,3-thiazole ring. Subsequent functionalization with 3-nitrophenyl and ethanediamide groups yields the final product. Researchers often inquire about yield optimization and purification techniques, which are critical for scaling up production. Recent studies highlight the use of microwave-assisted synthesis to improve efficiency, a topic gaining traction in green chemistry discussions.

The physicochemical properties of CAS No. 896368-18-6 are another focal point. Its molecular weight (approximately 438.3 g/mol) and logP value (indicating moderate lipophilicity) make it suitable for probing bioavailability in drug design. The presence of the nitrophenyl and trifluoromethyl groups enhances its electron-withdrawing characteristics, which are valuable in designing enzyme inhibitors. These features align with current trends in precision medicine and targeted therapy, areas frequently searched in academic databases.

In the context of applications, this compound has shown promise in cancer research, particularly as a kinase inhibitor. Its thiazole scaffold is known to interact with ATP-binding sites in proteins, a mechanism exploited in tyrosine kinase inhibitors (TKIs). With the rise of AI-driven drug discovery, computational studies on CAS No. 896368-18-6 have surged, focusing on molecular docking and QSAR modeling. These approaches are frequently queried in forums dedicated to cheminformatics and computational chemistry.

Another trending topic is the compound’s role in agrochemical innovation. The trifluoromethyl group is a hallmark of modern pesticides and herbicides, owing to its stability and bioactivity. Researchers exploring sustainable agriculture often investigate derivatives of this compound for pest resistance management. This aligns with global searches for eco-friendly crop protection solutions, a hot topic in agritech circles.

From a safety and handling perspective, while the compound is not classified as hazardous, standard laboratory precautions for nitroaromatics should be followed. Queries about storage conditions (e.g., inert atmosphere, low temperature) and compatibility with common solvents are prevalent in technical discussions. Notably, the compound’s stability under UV light is a niche but growing area of interest, linked to broader debates on photodegradation in organic synthesis.

In summary, N'-(3-nitrophenyl)-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)ethanediamide (CAS No. 896368-18-6) exemplifies the intersection of medicinal chemistry and material science. Its versatility in drug design, agrochemical development, and computational studies positions it as a compound of enduring relevance. As search trends indicate, future research will likely explore its structure-activity relationships (SAR) and formulation strategies, further solidifying its role in innovation-driven industries.